
Heptyl acetoacetate CAS number and synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptyl acetoacetate

Cat. No.: B1266076 Get Quote

An In-Depth Technical Guide to Heptyl Acetoacetate: Identifiers and Nomenclature

For researchers, scientists, and professionals in drug development, precise identification of

chemical compounds is paramount. This document provides core identification details for

heptyl acetoacetate, focusing on its CAS number and associated synonyms.

Chemical Identifiers
The Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier

assigned to every chemical substance. It provides an unambiguous way to identify a

substance, avoiding confusion that can arise from the use of various chemical names and

synonyms.

The primary identifier and nomenclature for heptyl acetoacetate are summarized below.

Identifier Type Value

CAS Number 42598-96-9[1][2]

IUPAC Name heptyl 3-oxobutanoate[1][2][3]

Molecular Formula C₁₁H₂₀O₃[1]

Molecular Weight 200.278 g/mol [1]
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A variety of synonyms are used in literature and commercial listings to refer to heptyl
acetoacetate. Recognizing these is crucial for comprehensive literature searches and material

sourcing.

acetoacetic acid N-heptyl ester[1][2]

butanoic acid, 3-oxo-, heptyl ester[1][2]

heptyl 3-oxobutanoate[1][2][3]

Experimental Protocols
This document serves to provide established identification data. Therefore, experimental

protocols for the determination of these identifiers are not applicable.

Logical Relationships
A diagram illustrating the relationship between the primary identifiers and synonyms is provided

below to clarify the nomenclature.

Primary Identifiers

Synonyms

CAS: 42598-96-9

acetoacetic acid N-heptyl ester

refers to

butanoic acid, 3-oxo-, heptyl ester

refers to

IUPAC: heptyl 3-oxobutanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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